Cas no 58324-79-1 (Methanone, [4-(1-methyl-1-nitroethyl)phenyl]phenyl-)

• Product Name: Methanone, [4-(1-methyl-1-nitroethyl)phenyl]phenyl-
• CAS No: 58324-79-1
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1610201
• PubChem ID: 3625573
• Update Time: 2025-04-21

Methanone, [4-(1-methyl-1-nitroethyl)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(1-methyl-1-nitroethyl)phenyl]phenyl-
• [4-(2-nitropropan-2-yl)phenyl]-phenylmethanone
• 58324-79-1
• DTXSID80394419
• AKOS024340639
• 4-(1-METHYL-1-NITROETHYL)BENZOPHENONE

• Inchi： 1S/C16H15NO3/c1-16(2,17(19)20)14-10-8-13(9-11-14)15(18)12-6-4-3-5-7-12/h3-11H,1-2H3
• InChI Key： ZPIBPFBKDWRMRR-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)(C)C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21